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Compound of Interest

Compound Name: BML-277

Cat. No.: B1676645 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

BML-277 is a potent and selective ATP-competitive inhibitor of Checkpoint Kinase 2 (Chk2), a

critical serine/threonine kinase in the DNA damage response pathway.[1][2][3] With an IC₅₀

value of approximately 15 nM, BML-277 serves as a valuable tool for investigating cellular

responses to genotoxic stress, cell cycle regulation, and apoptosis.[2][4][5] Proper preparation

of a stock solution is the first critical step for ensuring reproducible and accurate experimental

results. This document provides a detailed protocol for the preparation, storage, and handling

of BML-277 stock solutions using dimethyl sulfoxide (DMSO) as the solvent.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of BML-277.
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Property Value Source(s)

Molecular Formula C₂₀H₁₄ClN₃O₂ [1][4][6]

Molecular Weight 363.8 g/mol [1][6]

Appearance Off-white to light yellow solid [4][7]

Solubility in DMSO

≥18.2 mg/mL. Various

suppliers report maximal

solubility ranging from 20

mg/mL to 72 mg/mL.[2][4][5][8]

[9]

[2][4][5][8]

Purity Typically ≥95% [6]

Storage (Solid)
Store at -20°C for up to 3

years.
[5][7]

Storage (DMSO Solution)

Store in aliquots at -20°C for

up to 1 year or at -80°C for up

to 2 years to minimize freeze-

thaw cycles.[4][5][7]

[4][5][7]

Experimental Protocol: Preparing a 10 mM BML-277
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of BML-277 in DMSO, a

common starting concentration for subsequent dilutions in cell culture media or assay buffers.

Materials:

BML-277 powder (e.g., 1 mg or 5 mg vial)

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance (if weighing is required)

Sterile microcentrifuge tubes or cryogenic vials
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Sterile, precision pipettes and tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Safety Precautions:

Work in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE to avoid skin and eye contact.

Consult the Safety Data Sheet (SDS) for BML-277 and DMSO before handling.

Procedure:

Pre-equilibration: Allow the vial of BML-277 powder and the DMSO to equilibrate to room

temperature before opening to prevent condensation of moisture. Hygroscopic DMSO can

significantly reduce the solubility of the compound.[2][7]

Calculation of Required DMSO Volume:

The formula to calculate the required solvent volume is: Volume (L) = Mass (g) /

(Concentration (mol/L) * Molecular Weight ( g/mol ))

For a 10 mM stock solution (which is 0.010 mol/L) using 1 mg (0.001 g) of BML-277 (MW

= 363.8 g/mol ):

Volume (L) = 0.001 g / (0.010 mol/L * 363.8 g/mol ) = 0.00027488 L

Volume (µL) = 274.9 µL

Therefore, you will need approximately 275 µL of DMSO to prepare a 10 mM stock

solution from 1 mg of BML-277.

Reconstitution:
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If the BML-277 is provided in a pre-weighed vial (e.g., 1 mg, 5 mg), perform the

reconstitution directly in the original vial to avoid material loss.

Carefully add the calculated volume of DMSO (e.g., 275 µL for 1 mg) to the vial containing

the BML-277 powder.

Cap the vial tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. A clear solution should be observed.

For higher concentrations or if dissolution is slow, gentle warming of the tube to 37°C or

brief sonication in an ultrasonic bath can aid in solubilization.[5][8][10]

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is crucial to

aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile

cryogenic vials or microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, date, and your initials.

Store the aliquots at -20°C or -80°C. Solutions in DMSO are stable for up to 1 year at

-20°C and up to 2 years at -80°C.[5][7]

Preparation of Working Solutions:

When ready to use, thaw a single aliquot of the 10 mM stock solution at room

temperature.

Dilute the stock solution further in an appropriate aqueous buffer or cell culture medium to

achieve the desired final concentration for your experiment.

Note: It is recommended to perform serial dilutions. For example, first dilute the 10 mM

DMSO stock to an intermediate concentration (e.g., 1 mM) in DMSO before making the

final dilution in an aqueous medium to prevent precipitation of the compound.[9]
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The following diagrams illustrate the experimental workflow and the biological context of BML-
277's mechanism of action.

Diagram 1: BML-277 Stock Solution Workflow
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Caption: Workflow for preparing BML-277 stock solution.
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Diagram 2: Simplified DNA Damage Response Pathway
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Caption: BML-277 inhibits Chk2 in the DNA damage pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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